Cas no 1263986-66-8 (1-(Tert-butyl[dimethyl]silyl)-7-methyl-1h-indole-3-boronic acid pinacol ester)

• Product Name: 1-(Tert-butyl[dimethyl]silyl)-7-methyl-1h-indole-3-boronic acid pinacol ester
• CAS No: 1263986-66-8
• MF: C₂₁H₃₄BNO₂Si
• MW: 371.396667003632
• MDL: MFCD08059947
• CID: 2191038
• PubChem ID: 45791093
• Update Time: 2025-11-02

1-(Tert-butyl[dimethyl]silyl)-7-methyl-1h-indole-3-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 1-(Tert-butyl[dimethyl]silyl)-7-methyl-1h-indole-3-boronic acid pinacol ester
• DB-311245
• 1-(tert-Butyldimethylsilyl)-7-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• 1-tert-Butyldimethylsilyl-7-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• AKOS015950143
• 1263986-66-8
• MFCD08059947
• 1-[tert-butyl(dimethyl)silyl]-7-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• PS-13024
• tert-butyl-dimethyl-[7-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indol-1-yl]silane

• MDL： MFCD08059947
• Inchi： 1S/C21H34BNO2Si/c1-15-12-11-13-16-17(22-24-20(5,6)21(7,8)25-22)14-23(18(15)16)26(9,10)19(2,3)4/h11-14H,1-10H3
• InChI Key： ORYMTBONBFGEQG-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)N1C=C(B2OC(C)(C)C(C)(C)O2)C2C=CC=C(C)C1=2

Computed Properties

• Exact Mass: 371.245
• Monoisotopic Mass: 371.245
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.4A^2

Additional information on 1-(Tert-butyl[dimethyl]silyl)-7-methyl-1h-indole-3-boronic acid pinacol ester

Comprehensive Guide to 1-(Tert-butyl[dimethyl]silyl)-7-methyl-1h-indole-3-boronic acid pinacol ester (CAS No. 1263986-66-8)

1-(Tert-butyl[dimethyl]silyl)-7-methyl-1h-indole-3-boronic acid pinacol ester (CAS No. 1263986-66-8) is a specialized boronic acid ester compound widely used in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of indole derivatives, which are known for their versatility in drug discovery and agrochemical applications. With the increasing demand for heterocyclic compounds in modern chemistry, this boronic ester has gained significant attention due to its unique structural features and reactivity.

The molecular structure of 1-(Tert-butyl[dimethyl]silyl)-7-methyl-1h-indole-3-boronic acid pinacol ester incorporates a silyl-protected indole core, which enhances its stability during synthetic transformations. The presence of the pinacol boronic ester group makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a widely used method for carbon-carbon bond formation in medicinal chemistry. Researchers often search for "boronic ester applications" or "indole derivatives in drug discovery" to understand its significance in modern synthetic protocols.

One of the key advantages of this compound is its compatibility with various reaction conditions. The tert-butyldimethylsilyl (TBS) protecting group ensures that the indole nitrogen remains shielded during synthetic steps, while the boronic acid pinacol ester moiety allows for selective functionalization. This dual functionality makes it a sought-after building block for constructing complex molecules, particularly in the development of kinase inhibitors and other bioactive compounds. Recent trends show growing interest in "organoboron compounds in pharmaceuticals" and "indole-based drug candidates," highlighting its relevance in current research.

In addition to pharmaceutical applications, 1-(Tert-butyl[dimethyl]silyl)-7-methyl-1h-indole-3-boronic acid pinacol ester finds use in material science, particularly in the synthesis of organic electronic materials. Its ability to participate in cross-coupling reactions enables the creation of conjugated systems, which are essential for OLEDs and other optoelectronic devices. Searches related to "boron-based materials for electronics" or "indole derivatives in OLEDs" reflect the expanding applications of this compound beyond traditional chemistry.

The synthesis and handling of 1-(Tert-butyl[dimethyl]silyl)-7-methyl-1h-indole-3-boronic acid pinacol ester require expertise in air-sensitive techniques, as boronic esters are prone to hydrolysis. Proper storage under inert atmosphere and use of anhydrous solvents are recommended to maintain its stability. Researchers often inquire about "best practices for handling boronic esters" or "storage conditions for sensitive organoboron compounds," emphasizing the need for specialized knowledge when working with this class of chemicals.

Market trends indicate a steady demand for 1-(Tert-butyl[dimethyl]silyl)-7-methyl-1h-indole-3-boronic acid pinacol ester, driven by its utility in drug discovery programs and material science innovations. The compound's CAS No. 1263986-66-8 serves as a unique identifier for procurement and regulatory compliance. With the rise of AI-assisted drug design and high-throughput screening, the importance of well-characterized building blocks like this boronic ester continues to grow, making it a valuable asset for research institutions and pharmaceutical companies alike.

In conclusion, 1-(Tert-butyl[dimethyl]silyl)-7-methyl-1h-indole-3-boronic acid pinacol ester represents a versatile and highly functionalized intermediate with broad applications in modern chemistry. Its unique combination of silyl protection and boronic ester reactivity makes it indispensable for synthetic chemists exploring new drug candidates or advanced materials. As research into indole chemistry and organoboron compounds advances, this compound is poised to remain a key player in cutting-edge scientific developments.